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Compound Focus: Veratraldehyde

CAS No.: 120-14-9

Cat. No.: S600218

Veratraldehyde Stability & Storage Guide

Property Specification | Condition

Recommended Storage Temperature 2-8°C [1]

Physical Form at Room Temp Crystalline solid (needles or powder) [1]

Melting Point 42-45°C [1] [2]

Boiling Point 281°C [2]

Air Sensitivity Sensitive; oxidizes in air to veratric acid [1] [2]
Light Sensitivity Autoxidation reactions are activated by light [1]
Water Solubility <0.1 g/100 mL at 22°C [1] [2]

Stability Stable under recommended storage conditions [2]
Incompatible Agents Strong oxidizing agents, strong bases [1] [2]

Frequently Asked Questions
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1. What are the primary stability concerns for veratraldehyde? The main concern is its sensitivity to air,
which causes it to oxidize into veratric acid (3,4-dimethoxybenzoic acid), an odorless compound [1]. This
autoxidation process is accelerated by light and can be catalyzed by salts of transition metals [1]. It is also

incompatible with strong bases and strong oxidizing agents [1] [2].

2. What are the optimal storage conditions for veratraldehyde? For long-term stability, veratraldehyde
should be stored in a cool, dry, and well-ventilated area. The recommended storage temperature is between

2-8°C [1] [2]. The container must be kept tightly closed when not in use to minimize exposure to air [2].

3. My veratraldehyde sample has changed from white to brown or blue-gray. Is it still usable? A color
change indicates that oxidation has likely occurred. For sensitive quantitative experiments, the purity of the
sample may be compromised. You should verify the sample's purity using an analytical method (like

UHPLC-MS/MS) before use in critical applications [1].

4. How can I analyze veratraldehyde and its metabolite in a biological matrix? You can use a validated
UHPLC-MS/MS method to simultaneously determine veratraldehyde and its main metabolite, veratric acid,

in plasma. Below is a summary of the key parameters for such a method [3] [4]:

Parameter Veratraldehyde (VD) Veratric Acid (VA) Internal Standard (IS)

MRM Transition (m/lz)  167.07 - 139.00 [3] 183.07 - 139.00[3]  133.00 - 55.00 [3]

Retention Time (RT) ~1.72 min [3] ~1.10 min [3] ~3.92 min [3]
Linear Range 3-1000 ng/mL [3] 10-10,000 ng/mL [3] -
LLOQ 3 ng/mL [3] 10 ng/mL [3] -

The following diagram illustrates the workflow for the sample preparation and analysis of veratraldehyde

and veratric acid in plasma.
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Detailed Experimental Protocol: UHPLC-MS/MS
Analysis

This protocol is adapted from a published bioanalytical method for the simultaneous determination of

veratraldehyde and veratric acid in rat plasma [3] [4].

1. Instrument and Materials
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e UHPLC System: Equipped with a reversed-phase C18 column (e.g., YMC-Triart C18, 50 mm x 2.0
mm, 1.9 pum).

e Mass Spectrometer: Triple quadrupole mass spectrometer with Electrospray lonization (ESI) source,
operated in positive ion mode.

¢ Mobile Phase A: Deionized water with 0.2% (v/v) formic acid.

e Mobile Phase B: Acetonitrile with 0.2% (v/v) formic acid.

¢ Internal Standard (IS) Solution: Cinnamaldehyde.

¢ Protein Precipitation Solvent: Acetonitrile containing 0.2% formic acid.

2. Sample Preparation (Protein Precipitation) 1. Pipette 100 pL of the plasma sample (calibrator, quality
control, or unknown) into a microcentrifuge tube. 2. Add 300 pL of the protein precipitation solvent (ACN
with 0.2% formic acid) and the appropriate volume of internal standard solution. 3. Vortex the mixture
vigorously for at least 10 minutes. 4. Centrifuge the samples at approximately 14,000 rpm for 10 minutes. 5.

Transfer the clear supernatant to an autosampler vial for injection. The recommended injection volume is 2

pL [3].
3. Chromatographic Conditions

e Column Temperature: 30°C

¢ Flow Rate: 0.3 mL/min

¢ Run Time: 4.5 minutes

¢ Elution: Isocratic or gradient elution can be optimized. The developed method used a total run time
of 4.5 minutes [3].

4. Mass Spectrometry Conditions (MRM) The transitions and parameters from the published method are

summarized in the table above. The collision energy (CE) for all transitions was 11 V [3].

The metabolic pathway of veratraldehyde in biological systems, as referenced in the analytical method, is

outlined below.

Veratraldehyde

Catalytic Oxidation
(Main Pathway)

VeratricAcid
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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